Cas no 2171906-43-5 (1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride
• CAS No: 2171906-43-5
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5460214
• PubChem ID: 132372573
• Update Time: 2025-05-26

1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminophenyl)cyclobutane-1-carboxylic acid;hydrochloride
• Z3006193535
• 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride
• Cyclobutanecarboxylic acid, 1-(3-aminophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C11H13NO2.ClH/c12-9-4-1-3-8(7-9)11(10(13)14)5-2-6-11;/h1,3-4,7H,2,5-6,12H2,(H,13,14);1H
• InChI Key： QTNSDFASTNGYPV-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C2C=CC=C(C=2)N)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 63.3

Additional information on 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride

Comprehensive Overview of 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride (CAS No. 2171906-43-5)

1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride (CAS No. 2171906-43-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring structure and aminophenyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its hydrochloride salt form enhances solubility and stability, making it particularly valuable in drug development and material science applications.

In recent years, the demand for 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride has surged due to its potential role in designing novel therapeutics. Researchers are particularly interested in its application for targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes. The compound's carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current biomedical discussions.

The synthesis of CAS No. 2171906-43-5 involves multi-step organic reactions, including cyclobutane ring formation and selective amination. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity and structural integrity. These methods address the increasing consumer focus on quality control and batch-to-batch consistency, which are critical for regulatory compliance and reproducibility in research.

From an industrial perspective, 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly solvents and catalytic processes to minimize environmental impact, responding to global calls for carbon footprint reduction. This aligns with the broader ESG (Environmental, Social, and Governance) initiatives that are reshaping chemical production worldwide.

In analytical applications, the compound's UV-active aromatic amine group facilitates detection at low concentrations, making it useful in bioanalytical method development. Its compatibility with mass spectrometry (MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) systems has spurred interest in biomarker research and pharmacokinetic studies. These applications resonate with the rising popularity of multi-omics approaches in life sciences.

The stability profile of CAS No. 2171906-43-5 under various pH and temperature conditions has been extensively studied, addressing common queries about storage recommendations and shelf-life extension. Such data is crucial for logistics planning in global supply chains, especially amid growing concerns about cold chain management for sensitive compounds.

Patent literature reveals innovative uses of 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride in polymeric materials and advanced coatings, demonstrating its cross-industry relevance. The compound's ability to participate in click chemistry reactions has opened new avenues in material functionalization, coinciding with the nanotechnology boom.

As regulatory landscapes evolve, particularly regarding REACH compliance and ICH guidelines, proper documentation for 2171906-43-5 becomes increasingly important. This includes detailed safety data sheets (SDS) and certificates of analysis (CoA), which are now frequently requested by research institutions and pharmaceutical companies alike.

The market for 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride is projected to grow steadily, driven by expanding contract research organization (CRO) activities and increased R&D spending in emerging economies. Its appearance in several preclinical study reports suggests potential future applications that may capture additional market segments.

For researchers working with this compound, understanding its spectroscopic fingerprints and chromatographic behavior is essential for method development. The compound's distinct IR absorption bands and HPLC retention time characteristics are frequently searched topics in analytical chemistry forums, reflecting practical concerns in laboratory settings.

In summary, 1-(3-aminophenyl)cyclobutane-1-carboxylic acid hydrochloride (CAS No. 2171906-43-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications span from drug discovery to advanced materials, while its synthesis and handling reflect contemporary priorities in sustainability and quality assurance. As scientific inquiry continues to explore its potential, this compound remains at the forefront of interdisciplinary research.